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Compound of Interest

Compound Name: Methyl 4-methyl-3-oxopentanoate

Cat. No.: B109357

An In-depth Technical Guide on the Physical Properties of Methyl 4-methyl-3-oxopentanoate

Introduction

Methyl 4-methyl-3-oxopentanoate, also known as Methyl isobutyrylacetate, is an organic
compound with the chemical formula C7H120s.[1] It is a methyl ester derivative of 4-methyl-3-
oxopentanoic acid.[2] This versatile (3-keto ester serves as a crucial building block in organic
synthesis and finds applications in the pharmaceutical industry, notably in the synthesis of
cholesterol-lowering medications.[2] Its utility also extends to the production of fine chemicals,
fragrances, and flavorings.[2] From a biological perspective, it has been identified as an
inhibitor of active oxygen and reactive oxygen species production and has demonstrated
potential in inhibiting tumor cell proliferation. This guide provides a comprehensive overview of
its key physical properties, supported by detailed experimental protocols for their determination.

Core Physical Properties

The physical characteristics of Methyl 4-methyl-3-oxopentanoate are essential for its
handling, application in synthetic procedures, and for quality control purposes. These
properties are summarized in the table below.
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Property Value Source(s)

Molecular Formula C7H1203 [11[3]

Molecular Weight 144.17 g/mol [11[2][3]
Colorless to light yellow, clear

Appearance o [21[41[5]
liquid

Melting Point -75 °C [21[3114]

N , 185.8 °C at 760 mmHg 55-57

Boiling Point [2][3]

°C at 15 hPa
_ 1.013 g/cm? at 20 °C ~0.993
Density [21[3]14]

g/cm3

Refractive Index

1.4265 1.4245 to 1.4295
(n20/D)

[2]14]

Flash Point

79 °C

[3]

Water Solubility

43.6 g/L at 20 °C

[6]

CAS Number

42558-54-3

[21(31[4]

Experimental Protocols

Accurate determination of physical properties is paramount in research and development. The

following sections detail the methodologies for measuring the key physical properties of Methyl

4-methyl-3-oxopentanoate.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For accurate measurements, especially for compounds that may decompose at

atmospheric pressure, distillation under reduced pressure is often employed.

Workflow for Boiling Point Determination
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Apparatus Setup

Assemble distillation apparatus (round-bottom flask, distillation head with thermometer, condenser, receiving flask).

'

Place a sample of Methyl 4-methyl-3-oxopentanoate and a boiling chip in the flask.

'

Connect the apparatus to a vacuum source if performing vacuum distillation.

Measurement Procedure

Begin heating the sample gently.

'

Record the temperature at which a steady stream of distillate is collected.

'

If under vacuum, record the pressure.

Repult

The recorded temperature is the boiling point at the recorded pressure.

Click to download full resolution via product page

Caption: Workflow for determining the boiling point of a liquid sample.

Determination of Density
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Density, the mass per unit volume, is a fundamental physical property. The pycnometer method
is a precise technigue for determining the density of liquids.

Workflow for Density Determination using a Pycnometer

Preparation

Clean and dry a pycnometer of a known volume.

:

Weigh the empty, dry pychometer (m1).

Measufement

Fill the pycnometer with Methyl 4-methyl-3-oxopentanoate.

:

Thermostat the pycnometer to a specific temperature (e.g., 20 °C).

:

Weigh the filled pycnometer (m2).

Calcdlation

Calculate the mass of the liquid (m = m2 - m1).

Calculate density (p = m / V), where V is the pycnometer volume.

Click to download full resolution via product page
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Caption: Workflow for determining the density of a liquid using a pycnometer.

Determination of Refractive Index

The refractive index is a dimensionless number that describes how light propagates through a
substance. It is a characteristic property and is often used to identify and assess the purity of
liquid samples. An Abbe refractometer is a common instrument for this measurement.

Workflow for Refractive Index Determination
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Instrument Setup

Calibrate the Abbe refractometer using a standard of known refractive index.

'

Ensure the prism surfaces are clean and dry.

'

Set the temperature of the refractometer (e.g., 20 °C).

Measufement

Apply a few drops of Methyl 4-methyl-3-oxopentanoate to the prism.

'

Close the prisms and allow the sample to reach thermal equilibrium.

'

Adjust the instrument to bring the dividing line between the light and dark fields into sharp focus at the crosshairs.

Reading

Read the refractive index value from the scale.

Click to download full resolution via product page

Caption: Workflow for determining the refractive index of a liquid using an Abbe refractometer.

Synthetic and Mechanistic Considerations
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While a detailed signaling pathway is not extensively documented, it is known that Methyl 4-
methyl-3-oxopentanoate can be synthesized through methods such as the esterification of 4-
methyl-3-oxopentanoic acid with methanol in the presence of an acid catalyst.[2] Its reactivity is
characterized by the presence of both an ester and a ketone functional group, making it
susceptible to reactions like oxidation, reduction, and nucleophilic substitution.[2]

The inhibitory effect of Methyl 4-methyl-3-oxopentanoate on reactive oxygen species may be
attributed to its ability to inhibit NADPH oxidase activity. Furthermore, its potential anti-cancer
activity might stem from the inhibition of tumor necrosis factor-alpha (TNFa) activation in
monocytes and macrophages, leading to a reduction in inflammatory responses. A simplified
logical diagram illustrating this proposed mechanism of action is provided below.

Logical Relationship for Proposed Biological Activity

Compound

Methyl 4-methyl-3-oxopentanoate
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Decreased Reactive Oxygen Species Reduced Inflammatory Response
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Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b109357?utm_src=pdf-body
https://www.benchchem.com/product/b109357?utm_src=pdf-body
https://www.nbinno.com/?news/gp-methyl-4-methyl-3-oxopentanoate-a-versatile-chemical-compound
https://www.nbinno.com/?news/gp-methyl-4-methyl-3-oxopentanoate-a-versatile-chemical-compound
https://www.benchchem.com/product/b109357?utm_src=pdf-body
https://www.benchchem.com/product/b109357?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

